Cas no 120796-97-6 (Big Endothelin-1 (1-38), human)

• Product Name: Big Endothelin-1 (1-38), human
• CAS No: 120796-97-6
• MF: C₁₈₉H₂₈₂N₄₈O₅₆S₅
• MW: 4282.87441778183
• CID: 136032
• Update Time: 2026-05-14

Big Endothelin-1 (1-38), human Chemical and Physical Properties

Names and Identifiers

• Endothelin1 (human), big (9CI)
• BIG ENDOTHELIN-1 (1-38), HUMAN, FAM LABELED
• CYS-SER-CYS-SER-SER-LEU-MET-ASP-LYS-GLU-CYS-VAL-TYR- PHE-CYS-HIS-LEU-ASP-ILE-ILE-TRP-VAL-ASN-THR-PRO-GLU-HIS-VAL-VAL-PRO-TYR-GLY-LEU-GLY-SER-PRO-ARG-SER(DISULFIDE BRIDGE:CYS1-CYS15, CYS3-CYS11)
• CYS-SER-CYS-SER-SER-LEU-MET-ASP-LYS-GLU-CYS-VAL-TYR-PHE-CYS-HIS-LEU-ASP-ILE-ILE-TRP-VAL-ASN-THR-PRO-GLU-HIS-VAL-VAL-PRO-TYR-GLY-LEU-GLY-SER-PRO-ARG-SER
• Human proendothelin (1-38)
• ENDOTHELIN, BIG, HUMAN
• BIG ENDOTHELIN 38 HUMAN
• BIG ET-1 (1-38) (HUMAN)
• BIG ENDOTHELIN-1 (HUMAN)
• ENDOTHELIN, BIG 1-38, HUMAN
• BIG ENDOTHELIN-1 (HUMAN, 1-38)
• BIG-ENDOTHELIN-I (1-38), HUMAN
• BIG ENDOTHELIN-1 (1-38) (HUMAN)
• CSCSSLMDKECVYFCHLDIIWVNIPEHWPYGLGSPRS
• CSCSSLMDKECVYFCHLDIIWVNTPEHVVPYGLGSPRS
• Big Endothelin-1 (1-38), human

• Inchi： InChI=1S/C109H159N25O32S5/c1-12-56(9)87(107(163)125-76(109(165)166)39-60-43-113-65-24-18-17-23-63(60)65)134-108(164)88(57(10)13-2)133-99(155)75(42-85(143)144)123-94(150)70(36-54(5)6)118-97(153)73(40-61-44-112-52-114-61)121-103(159)80-49-169-168-48-64(111)89(145)126-77(45-135)102(158)131-81-50-170-171-51-82(105(161)132-86(55(7)8)106(162)124-72(38-59-26-28-62(138)29-27-59)95(151)120-71(96(152)130-80)37-58-21-15-14-16-22-58)129-91(147)67(30-31-83(139)140)116-90(146)66(25-19-20-33-110)115-98(154)74(41-84(141)142)122-92(148)68(32-34-167-11)117-93(149)69(35-53(3)4)119-100(156)78(46-136)127-101(157)79(47-137)128-104(81)160/h14-18,21-24,26-29,43-44,52-57,64,66-82,86-88,113,135-138H,12-13,19-20,25,30-42,45-51,110-111H2,1-11H3,(H,112,114)(H,115,154)(H,116,146)(H,117,149)(H,118,153)(H,119,156)(H,120,151)(H,121,159)(H,122,148)(H,123,150)(H,124,162)(H,125,163)(H,126,145)(H,127,157)(H,128,160)(H,129,147)(H,130,152)(H,131,158)(H,132,161)(H,133,155)(H,134,164)(H,139,140)(H,141,142)(H,143,144)(H,165,166)
• InChI Key： ZUBDGKVDJUIMQQ-UHFFFAOYSA-N
• SMILES： NCCCCC1NC(=O)C(CC(=O)O)NC(=O)C(CCSC)NC(=O)C(CC(C)C)NC(=O)C(CO)NC(=O)C(CO)NC(=O)C2CSSCC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(CC3=CNC4=CC=CC=C34)C(=O)O)=O)C(CC)C)=O)C(CC)C)=O)CC(=O)O)=O)CC(C)C)=O)CC3=CN=CN3)=O)CSSCC(C(NC(C(N2)=O)CO)=O)N)=O)CC2=CC=CC=C2)=O)CC2=CC=C(O)C=C2)=O)C(C)C)=O)NC(=O)C(CCC(=O)O)NC1=O

Computed Properties

• Exact Mass: 2488.00411

Experimental Properties

• Solubility: Soluble in dimethyl sulfoxide
• PSA: 902.83

Big Endothelin-1 (1-38), human Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Big Endothelin-1 (1-38), human

Big Endothelin-1 (1-38), Human: A Comprehensive Overview of CAS No 120796-97-6

Big Endothelin-1 (1-38), human, identified by the chemical compound code CAS No 120796-97-6, is a significant peptide in the field of cardiovascular and pulmonary research. This peptide, a truncated form of endothelin-1, has garnered considerable attention due to its role in various physiological and pathological processes. Understanding its structure, function, and recent applications is crucial for researchers and clinicians working in the areas of pharmacology and medicine.

The structure of Big Endothelin-1 (1-38), human consists of 38 amino acids, making it a longer version of the more commonly studied endothelin-1 (ET-1) which has 21 amino acids. This extended form retains the potent vasoconstrictive activity of ET-1 but with additional biological properties that make it a valuable tool in research. The sequence of Big Endothelin-1 (1-38) is identical to that of ET-1 from positions 1 to 38, with the C-terminal extension contributing to its unique characteristics.

In recent years, significant advancements have been made in understanding the role of Big Endothelin-1 (1-38) in various diseases. One of the most notable areas of research has been its involvement in pulmonary hypertension. Studies have shown that elevated levels of Big Endothelin-1 (1-38) are associated with increased mortality and morbidity in patients with pulmonary arterial hypertension (PAH). This has led to investigations into its potential as a biomarker for disease progression and as a target for therapeutic intervention.

The pharmacological significance of Big Endothelin-1 (1-38), human has also been explored in the context of cardiovascular diseases. Research indicates that Big Endothelin-1 (1-38) contributes to the pathophysiology of heart failure by enhancing vasoconstriction and promoting fibrosis. These findings have prompted the development of novel therapeutic strategies aimed at inhibiting Big Endothelin-1 (1-38) activity. Several small-molecule inhibitors have been tested in clinical trials, showing promise in reducing symptoms and improving outcomes for patients with heart failure.

Moreover, Big Endothelin-1 (1-38) has been implicated in neurodegenerative diseases such as Alzheimer's disease. Emerging evidence suggests that Big Endothelin-1 (1-38) may play a role in neuroinflammation and oxidative stress, two key mechanisms underlying neurodegeneration. This has opened up new avenues for research into potential treatments for Alzheimer's disease, where modulating Big Endothelin-1 (1-38) levels could offer therapeutic benefits.

The synthesis and purification of CAS No 120796-97-6 are critical for ensuring high-quality research materials. Advanced techniques in peptide synthesis have enabled the production of highly pure forms of Big Endothelin-1 (1-38), which are essential for accurate experimental results. Researchers often utilize recombinant DNA technology to produce this peptide, ensuring consistency and reproducibility across different studies.

In conclusion, Big Endothelin-1 (1-38), human, is a multifaceted peptide with significant implications in various fields of medicine and biology. Its role in cardiovascular diseases, pulmonary hypertension, and neurodegenerative conditions underscores its importance as a research tool and potential therapeutic target. As our understanding of its mechanisms continues to evolve, so too will the development of novel treatments aimed at modulating its activity.